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Compound of Interest

Compound Name:
Tris(2-butyloxyethyl)phosphate-

d27

Cat. No.: B12375665 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of Tris(2-
butyloxyethyl)phosphate-d27, a deuterated stable isotope of the flame retardant and

plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). While the toxicological properties of the

deuterated form have not been fully investigated, it should be handled with the same

precautions as its non-labeled counterpart.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to wear appropriate personal

protective equipment (PPE) to minimize exposure and ensure personal safety. Tris(2-

butoxyethyl) phosphate is known to be an irritant and may be harmful if swallowed.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or eyeglasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]
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Respiratory Protection: If working in a poorly ventilated area or if vapors are present, use a

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88

standards.[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of Tris(2-
butyloxyethyl)phosphate-d27 waste.

Segregation of Waste:

Designate a specific, clearly labeled, and sealed container for Tris(2-
butyloxyethyl)phosphate-d27 waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Handling Spills:

In the event of a spill, immediately alert personnel in the area.

For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or

earth.[1]

Use non-sparking tools to collect the absorbed material.[2]

Place the collected waste into a suitable, closed container for disposal.[3]

Ensure adequate ventilation during the cleanup process.[1]

Container Management:

Keep the waste container tightly closed when not in use.[1]

Store the container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents and strong bases.[1]
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Label the container clearly with "Hazardous Waste" and the chemical name: "Tris(2-
butyloxyethyl)phosphate-d27".

Final Disposal:

Dispose of the contents and the container through an approved waste disposal plant.[3]

Do not empty the waste into drains or flush it into surface water or sanitary sewer systems,

as it is harmful to aquatic organisms.[3][4]

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and proper disposal in accordance with all local, state, and federal

regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Tris(2-butyloxyethyl)phosphate, which

should be considered representative for its deuterated form.

Property Value

Molecular Formula C18H12D27O7P

Molecular Weight 425.64 g/mol

Boiling Point 215-228 °C at 4 mmHg

Density 1.006 g/mL at 25 °C

Flash Point 224 °C

Storage Temperature +4°C

Data for non-deuterated form, except for Molecular Formula and Weight.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Tris(2-
butyloxyethyl)phosphate-d27.
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Disposal Workflow for Tris(2-butyloxyethyl)phosphate-d27
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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